Cas no 1702860-22-7 (5-bromo-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 5-bromo-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-1,2,4-triazol-3-amine
• CAS No: 1702860-22-7
• MF: C₆H₇BrN₆O
• MW: 259.063378572464
• CID: 6594598
• PubChem ID: 103098455
• Update Time: 2025-05-21

5-bromo-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-1,2,4-triazol-3-amine
• 1H-1,2,4-Triazol-3-amine, 5-bromo-1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-
• EN300-1107396
• 5-Bromo-1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-1,2,4-triazol-3-amine
• 1702860-22-7

• Inchi： 1S/C6H7BrN6O/c1-3-4(12-14-11-3)2-13-5(7)9-6(8)10-13/h2H2,1H3,(H2,8,10)
• InChI Key： ZQHFPZANXAPFNR-UHFFFAOYSA-N
• SMILES： N1(CC2C(C)=NON=2)C(Br)=NC(N)=N1

Computed Properties

• Exact Mass: 257.98647g/mol
• Monoisotopic Mass: 257.98647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 95.6Ų

Experimental Properties

• Density: 2.21±0.1 g/cm3(Predicted)
• Boiling Point: 496.0±55.0 °C(Predicted)
• pka: 0.89±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 5-bromo-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-1,2,4-triazol-3-amine

5-Bromo-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-1,2,4-triazol-3-amine: A Comprehensive Overview

The compound 5-bromo-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-1,2,4-triazol-3-amine, identified by the CAS number 1702860-22-7, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of heterocyclic compounds, which are known for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The molecule's structure features a combination of triazole and oxadiazole rings, both of which are heterocycles with nitrogen atoms. The presence of bromine at the 5-position further adds to its chemical complexity and potential reactivity.

The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the oxadiazole ring while maintaining the integrity of the triazole moiety. Such advancements highlight the importance of green chemistry principles in modern organic synthesis.

The chemical properties of 5-bromo-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-1,2,4-triazol-3-amines are heavily influenced by its functional groups. The triazole ring is known for its aromaticity and stability under various conditions. The oxadiazole ring contributes additional electron-withdrawing effects due to its nitrogen atoms. The bromine substituent at position 5 introduces both electron-withdrawing inductive effects and potential sites for substitution reactions.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been investigated as a potential lead compound for anti-inflammatory and anti-cancer drugs. Its ability to form stable complexes with metal ions makes it a candidate for coordination chemistry studies. Additionally, the compound's unique electronic properties have led to its exploration in optoelectronic materials.

Recent research has delved into the biological activity of 5-bromo derivatives like this compound. Studies conducted using in vitro models have demonstrated moderate inhibitory effects on certain enzymes associated with inflammatory pathways. These findings suggest that further optimization could yield bioactive compounds with therapeutic potential.

The environmental impact of this compound is another area of interest. Given its complex structure and potential for degradation under specific conditions, researchers are examining its fate in various ecosystems. Understanding its biodegradation pathways is crucial for assessing its safety and sustainability in industrial applications.

In conclusion, 5-bromo-1-(4-methyl-1,2,5-oxadiazol-3-yLmethyl)-1H-lH-lH-lH-lH-lH-lH-lH-lH-lH-lH-lH-lH-lH-lH-lH-lH-lH-l H -l H -l H -l H -l H -l H -l H -l H -l H -l H -l H -l H -l H -l H -l H -l H -l H -l H - l H triazolyl amine represents a significant advancement in heterocyclic chemistry. Its versatile structure offers numerous opportunities for further research and development across multiple disciplines.